![molecular formula C14H14Cl2N2OS2 B2367605 N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)cyclohexanecarboxamide CAS No. 476296-61-4](/img/structure/B2367605.png)
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)cyclohexanecarboxamide
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Description
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C14H14Cl2N2OS2 and its molecular weight is 361.3. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Biological Activity
- The synthesis of heterocyclic compounds using thiophene derivatives as precursors has been explored, leading to the development of new antibiotic and antibacterial drugs. For instance, compounds synthesized from thiophene-2-carboxamide derivatives have shown significant antibiotic and antibacterial activities against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Copper-Catalyzed Intramolecular Cyclization
- The copper-catalyzed intramolecular cyclization of substituted 1-acyl-3-(2-bromophenyl)thioureas has been successfully performed to synthesize a variety of N-benzothiazol-2-yl-amides. This process highlights the importance of using efficient ligands and mild conditions to achieve good yields of the desired products (Wang et al., 2008).
Synthesis of Thiazoline-4-carboxylates and Cysteine Derivatives
- Thiocarboxamides, including N,N-thioureas, have been utilized in reactions leading to the formation of 5-spirocyclopropane-annelated thiazoline-4-carboxylates. These compounds are of interest as they are cysteine derivatives that can be further processed into amino acids, highlighting their potential in synthesizing biologically relevant molecules (Nötzel et al., 2001).
Preparation of Heterocyclic Compounds via S-Cyclization
- A base-catalyzed S-cyclization mechanism has been employed to prepare various substituted 1,3-thiazole heterocyclic compounds. The structural characterization and analysis of these compounds provide insights into the potential applications of thiazole derivatives in drug development and material science (Saeed & Wong, 2012).
Properties
IUPAC Name |
N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]cyclohexanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2OS2/c15-11-6-9(12(16)21-11)10-7-20-14(17-10)18-13(19)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLRSAQHAYAHVNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.